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Compound of Interest

Compound Name: Cholesteryl Linoleate-d11

Cat. No.: B10854078 Get Quote

An In-depth Technical Guide to Cholesteryl Linoleate-d11

Introduction
Cholesteryl Linoleate-d11 is the deuterium-labeled form of cholesteryl linoleate, a major

cholesteryl ester found in low-density lipoproteins (LDL) and atherosclerotic lesions.[1] Due to

its isotopic labeling, it serves as an invaluable internal standard for the precise quantification of

its non-labeled counterpart in complex biological matrices using mass spectrometry-based

techniques like GC-MS or LC-MS.[2] This guide provides a detailed overview of its chemical

structure, a plausible synthesis protocol, and relevant quantitative data.

Chemical Structure and Properties
Cholesteryl Linoleate-d11 has the molecular formula C45H65D11O2.[2][3] The deuterium

atoms are specifically located on the linoleate moiety of the molecule.[3] The systematic name

is cholest-5-en-3β-ol, 3-[(9Z,12Z)-9,12-octadecadienoate-14,14,15,15,16,16,17,17,18,18,18-

d11].[3]
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Property Value Reference

Molecular Formula C45H65D11O2 [2][3]

Formula Weight 660.20 g/mol [2][3]

Purity (Deuterated Forms) ≥99% (d1-d11) [2][3]

Purity (HPLC) 99.5% [3]
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Caption: A simplified representation of Cholesteryl Linoleate-d11, highlighting the cholesterol

and deuterated linoleate moieties linked by an ester bond.

Synthesis of Cholesteryl Linoleate-d11
A common and effective method for synthesizing cholesteryl esters is through the esterification

of cholesterol with the corresponding fatty acid. For Cholesteryl Linoleate-d11, this involves

the reaction of cholesterol with Linoleic Acid-d11. A carbodiimide-mediated coupling agent,

such as 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide (EDC), is often employed to facilitate

this reaction.[4]

Proposed Experimental Protocol: EDC-Mediated Esterification
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Reactant Preparation:

Dissolve cholesterol (1 equivalent) and Linoleic Acid-d11 (1.1 equivalents) in a suitable

anhydrous aprotic solvent (e.g., dichloromethane or chloroform) in a round-bottom flask

under an inert atmosphere (e.g., argon or nitrogen).

Add a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) (0.1 equivalents) to the

solution.

Reaction Initiation:

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of EDC (1.2 equivalents) in the same anhydrous solvent to the

reaction mixture with continuous stirring.

Reaction Progression:

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting

materials are consumed.

Work-up and Purification:

Once the reaction is complete, dilute the mixture with the solvent and wash sequentially

with 5% aqueous HCl, saturated aqueous NaHCO3, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude Cholesteryl Linoleate-d11 by column chromatography on silica gel using

a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure product.

Characterization:

Confirm the identity and purity of the final product using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry (HRMS),
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and High-Performance Liquid Chromatography (HPLC).

Synthesis Workflow Diagram
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Caption: Proposed workflow for the synthesis of Cholesteryl Linoleate-d11 via EDC-mediated

esterification.

Alternative Labeling Strategy
It is noteworthy that alternative isotopic labeling strategies exist for cholesteryl esters. For

instance, a synthesis for (2β,3α,6-²H₃)cholesteryl linoleate has been reported where the

deuterium atoms are incorporated into the steroid ring of cholesterol instead of the fatty acid

chain.[4] This method involves a multi-step process including epoxide opening with a

deuterated reducing agent, oxidation, and another reduction with a deuterated borohydride,

followed by esterification with non-labeled linoleic acid.[4] The choice of labeling strategy

depends on the specific requirements of the analytical method, such as the expected

fragmentation patterns in mass spectrometry.

Conclusion
Cholesteryl Linoleate-d11 is a critical tool for researchers in the fields of lipidomics and

cardiovascular disease. Its well-defined chemical structure and the availability of synthetic

routes, such as the proposed EDC-mediated esterification, enable its use as a reliable internal
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standard. The detailed information provided in this guide serves as a valuable resource for

scientists and professionals in drug development and related research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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